Cas no 1359401-59-4 (6-chloro-N-(2,4-dimethoxyphenyl)-3-(pyrrolidine-1-carbonyl)quinolin-4-amine)

• Product Name: 6-chloro-N-(2,4-dimethoxyphenyl)-3-(pyrrolidine-1-carbonyl)quinolin-4-amine
• CAS No: 1359401-59-4
• MF: C₂₂H₂₂ClN₃O₃
• MW: 411.881384372711
• CID: 5345938
• Update Time: 2025-08-05

6-chloro-N-(2,4-dimethoxyphenyl)-3-(pyrrolidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• (6-chloro-4-((2,4-dimethoxyphenyl)amino)quinolin-3-yl)(pyrrolidin-1-yl)methanone
• [6-chloro-4-(2,4-dimethoxyanilino)quinolin-3-yl]-pyrrolidin-1-ylmethanone
• 6-CHLORO-N-(2,4-DIMETHOXYPHENYL)-3-(PYRROLIDINE-1-CARBONYL)QUINOLIN-4-AMINE
• 6-chloro-N-(2,4-dimethoxyphenyl)-3-(pyrrolidin-1-ylcarbonyl)quinolin-4-amine
• 6-chloro-N-(2,4-dimethoxyphenyl)-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

• Inchi： 1S/C22H22ClN3O3/c1-28-15-6-8-19(20(12-15)29-2)25-21-16-11-14(23)5-7-18(16)24-13-17(21)22(27)26-9-3-4-10-26/h5-8,11-13H,3-4,9-10H2,1-2H3,(H,24,25)
• InChI Key： DGJWYDPWTIYLIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=C(C=N2)C(N1CCCC1)=O)NC1C=CC(=CC=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 559
• XLogP3: 4.8
• Topological Polar Surface Area: 63.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 6-chloro-N-(2,4-dimethoxyphenyl)-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

6-Chloro-N-(2,4-Dimethoxyphenyl)-3-(Pyrrolidine-1-Carbonyl)quinolin-4-amine (CAS No. 1359401-59-4): A Comprehensive Overview

6-Chloro-N-(2,4-dimethoxyphenyl)-3-(pyrrolidine-1-carbonyl)quinolin-4-amine (CAS No. 1359401-59-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications and has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 6-chloro-N-(2,4-dimethoxyphenyl)-3-(pyrrolidine-1-carbonyl)quinolin-4-amine is composed of a quinoline core, a chloro substituent at the 6-position, a pyrrolidine carbonyl group at the 3-position, and an N-substituted 2,4-dimethoxyphenyl moiety. These structural elements contribute to its diverse pharmacological properties, making it a valuable candidate for drug development.

Recent research has focused on the potential of 6-chloro-N-(2,4-dimethoxyphenyl)-3-(pyrrolidine-1-carbonyl)quinolin-4-amine as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-chloro-N-(2,4-dimethoxyphenyl)-3-(pyrrolidine-1-carbonyl)quinolin-4-amine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic profile of 6-chloro-N-(2,4-dimethoxyphenyl)-3-(pyrrolidine-1-carbonyl)quinolin-4-amine has been studied to assess its suitability for therapeutic use. Research indicates that it exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development. However, ongoing studies are necessary to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

Toxicity studies have also been conducted to evaluate the safety profile of 6-chloro-N-(2,4-dimethoxyphenyl)-3-(pyrrolidine-1-carbonyl)quinolin-4-amine. Preliminary data suggest that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive toxicity assessments are essential to ensure its safety in human subjects.

The synthesis of 6-chloro-N-(2,4-dimethoxyphenyl)-3-(pyrrolidine-1-carbonyl)quinolin-4-amine involves several steps and requires careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of appropriate quinoline derivatives with substituted amine compounds followed by functional group modifications. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound.

In conclusion, 6-chloro-N-(2,4-dimethoxyphenyl)-3-(pyrrolidine-1-carbonyl)quinolin-4-amine (CAS No. 1359401-59-4) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for its potential use in clinical settings. The combination of its unique chemical structure and favorable pharmacological properties makes it an exciting candidate for further investigation and development in the pharmaceutical industry.